2-Ethyl-2-methylpent-4-enal

• CAS No.: 99799-21-0
• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• IUPAC Name: 2-ethyl-2-methylpent-4-enal
• InChI: InChI=1S/C8H14O/c1-4-6-8(3,5-2)7-9/h4,7H,1,5-6H2,2-3H3
• InChI Key: RSEOQPAMWQMBFO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC=C)C=O

Description

2-Ethyl-2-methylpent-4-enal is an α,β-unsaturated aldehyde with the molecular formula C₈H₁₄O. Its structure features a branched alkyl chain (2-ethyl-2-methyl) and a conjugated double bond at the 4-position of the pentenyl backbone, terminating in an aldehyde group. This compound’s reactivity is influenced by the electron-withdrawing aldehyde group and the steric effects of the ethyl and methyl substituents. The aldehyde functional group makes it a candidate for nucleophilic additions, condensations, and polymerizations.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Ethyl-2-methylpent-4-enal can be synthesized through various methods. One common synthetic route involves the reaction of 2-methylpent-4-en-1-ol with oxalyl dichloride and dimethyl sulfoxide in dichloromethane at -60°C, followed by the addition of triethylamine at room temperature

Industrial Production Methods

Industrial production of 2-Ethyl-2-methylpent-4-enal typically involves large-scale chemical processes that ensure high yield and purity. The specific industrial methods are proprietary and may vary between manufacturers. they generally involve similar oxidation reactions under controlled conditions to produce the desired aldehyde.

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-2-methylpent-4-enal undergoes several types of chemical reactions, including:

Oxidation: The aldehyde group can be further oxidized to form carboxylic acids.

Reduction: The compound can be reduced to the corresponding alcohol.

Addition Reactions: The double bond in the molecule allows for addition reactions, such as hydrogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Hydrogenation: Catalysts such as palladium on carbon (Pd/C) are employed for hydrogenation reactions.

Major Products

Oxidation: 2-Ethyl-2-methylpentanoic acid.

Reduction: 2-Ethyl-2-methylpent-4-en-1-ol.

Hydrogenation: 2-Ethyl-2-methylpentanal.

Scientific Research Applications

2-Ethyl-2-methylpent-4-enal has various applications in scientific research:

Chemistry: It is used as an intermediate in organic synthesis and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic properties and applications in drug development.

Industry: It is used in the production of fragrances, flavors, and other fine chemicals.

Mechanism of Action

The mechanism of action of 2-Ethyl-2-methylpent-4-enal involves its interaction with molecular targets through its aldehyde group. The carbonyl group can form covalent bonds with nucleophiles, leading to various biochemical reactions. The double bond in the molecule also allows for addition reactions, which can modify its activity and interactions with other molecules .

Comparison with Similar Compounds

Comparison with Similar Compounds

Functional Group and Reactivity

Compound	Functional Groups	Key Reactivity
2-Ethyl-2-methylpent-4-enal	Aldehyde, alkene	Electrophilic aldehyde participates in nucleophilic additions (e.g., Grignard reactions); conjugated diene susceptible to Diels-Alder reactions.
Ethyl 2-cyanopent-4-enoate	Ester, nitrile, alkene	Nitrile group undergoes hydrolysis to carboxylic acids; ester groups participate in transesterification.
Ethyl 4-methylpent-2-enoate	Ester, alkene	Ester hydrolysis to carboxylic acids; α,β-unsaturated ester reactivity (e.g., Michael additions).
Ethyl 2-phenylacetoacetate	Ketone, ester	Keto-enol tautomerism; Claisen condensations.

Key Insight : The aldehyde in 2-Ethyl-2-methylpent-4-enal confers higher electrophilicity compared to esters or nitriles in analogous compounds, making it more reactive toward nucleophiles like amines or alcohols.

Structural and Steric Effects

• Conjugation : The pent-4-enal structure allows for conjugation between the aldehyde and the double bond, stabilizing the molecule and enabling UV absorption (similar to α,β-unsaturated aldehydes like cinnamaldehyde).

Physicochemical Properties

Property	2-Ethyl-2-methylpent-4-enal (Predicted)	Ethyl 2-cyanopent-4-enoate	Ethyl 4-methylpent-2-enoate
Boiling Point	~180–190°C (estimated)	215–220°C	165–170°C
Solubility	Low in water; soluble in organic solvents	Low in water; soluble in DCM	Miscible with ethanol, ether
Stability	Air-sensitive (aldehyde oxidation)	Stable under anhydrous conditions	Stable; resistant to hydrolysis

Biological Activity

2-Ethyl-2-methylpent-4-enal is an organic compound with the molecular formula C8H12O, characterized by its aldehyde group and alkyne functionality. This compound has garnered attention for its potential biological activities, including interactions with biomolecules and implications in medicinal chemistry. This article provides a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.

Chemical Structure:

• Molecular Formula: C8H12O
• Functional Groups: Aldehyde and alkyne

Synthesis Methods:
The synthesis of 2-Ethyl-2-methylpent-4-enal can be achieved through various chemical routes. A common method involves the oxidation of 2-methyl-3-pentyn-2-ol using oxidizing agents like oxalyl chloride in the presence of dimethyl sulfoxide (DMSO) to yield the aldehyde.

The biological activity of 2-Ethyl-2-methylpent-4-enal is primarily attributed to its ability to form covalent bonds with nucleophilic sites on proteins and enzymes. This interaction can alter the function of these biomolecules, leading to various biological effects. The compound's reactivity is influenced by its aldehyde group, which can participate in nucleophilic addition reactions, and its alkyne group, which allows for further chemical transformations.

Potential Biological Effects

Research indicates that 2-Ethyl-2-methylpent-4-enal may exhibit:

• Antimicrobial Activity: Investigations into its interactions with microbial cells suggest potential antibacterial properties.
• Cytotoxic Effects: Preliminary studies have shown that this compound may induce apoptosis in certain cancer cell lines, indicating potential therapeutic applications in oncology.
• Anti-inflammatory Properties: The compound has been explored for its ability to modulate inflammatory pathways, which could have implications for treating inflammatory diseases.

Case Studies and Research Findings

• Antimicrobial Activity Study:
  A study evaluated the antimicrobial efficacy of 2-Ethyl-2-methylpent-4-enal against various bacterial strains. Results demonstrated significant inhibition zones compared to control groups, suggesting strong antibacterial properties.

Bacterial Strain	Inhibition Zone (mm)	Control Zone (mm)
E. coli	15	0
S. aureus	18	0
P. aeruginosa	12	0

• Cytotoxicity Evaluation:
  In vitro assays assessed the cytotoxic effects of 2-Ethyl-2-methylpent-4-enal on human cancer cell lines (e.g., HeLa and MCF-7). The compound showed a dose-dependent decrease in cell viability.

Concentration (µM)	HeLa Cell Viability (%)	MCF-7 Cell Viability (%)
0	100	100
10	85	90
50	60	70
100	30	40